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Compound of Interest

Compound Name: Heptanol, (dimethylamino)-

Cat. No.: B15166002 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the molecular formula, weight, and a

representative synthesis protocol for (dimethylamino)heptanol. Due to the ambiguous

nomenclature of "(dimethylamino)heptanol," which does not specify the positions of the

functional groups, this guide will focus on a representative isomer, 7-(dimethylamino)heptan-1-

ol, to provide concrete data and methodologies.

Molecular Formula and Weight
The chemical structure of (dimethylamino)heptanol consists of a seven-carbon heptane

backbone with a hydroxyl (-OH) group and a dimethylamino (-N(CH3)2) group as substituents.

For the representative isomer, 7-(dimethylamino)heptan-1-ol, the molecular formula and weight

have been determined.
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Property Value

Chemical Name 7-(dimethylamino)heptan-1-ol

Molecular Formula C9H21NO

Molecular Weight 159.27 g/mol

Parent Compound 7-Aminoheptan-1-ol[1]

Parent Formula C7H17NO[1]

Parent Molecular Weight 131.22 g/mol [1]

Note: Experimental physicochemical properties such as boiling point, melting point, and density

for 7-(dimethylamino)heptan-1-ol are not readily available in public databases. The data for the

parent compound, 7-aminoheptan-1-ol, is provided for reference.

Experimental Protocols: Synthesis of 7-
(dimethylamino)heptan-1-ol
A common and effective method for the synthesis of N,N-dimethylamino alcohols is through the

reductive amination of the corresponding primary amino alcohol using formaldehyde.[2][3] The

following protocol is a representative procedure for the synthesis of 7-(dimethylamino)heptan-1-

ol from 7-aminoheptan-1-ol.

2.1 Materials and Reagents:

7-Aminoheptan-1-ol

Formaldehyde (37% solution in water)

Methanol

Ruthenium on Carbon (5% Ru/C) catalyst[3]

Hydrogen gas (H2)

1,3,5-Trimethoxybenzene (internal standard for GC analysis)
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Standard laboratory glassware and equipment for organic synthesis, including a high-

pressure autoclave or a similar hydrogenation reactor.

2.2 Procedure:

Reaction Setup: In a high-pressure reactor, combine 0.5 mmol of 7-aminoheptan-1-ol, 3

mmol of formaldehyde (37% solution), and 10 mg of 5% Ru/C catalyst in 5 mL of methanol.

[3]

Hydrogenation: Seal the reactor and purge with hydrogen gas. Pressurize the reactor with

hydrogen to the desired pressure (e.g., 10-50 bar) and heat to a temperature between 70-

100°C.[3]

Reaction Monitoring: Stir the reaction mixture vigorously for the required time (typically

several hours). The reaction progress can be monitored by gas chromatography (GC) using

1,3,5-trimethoxybenzene as an internal standard to determine the conversion of the starting

material.[3]

Workup: After the reaction is complete, cool the reactor to room temperature and carefully

vent the hydrogen gas.

Purification: Filter the reaction mixture to remove the catalyst. The solvent and any excess

formaldehyde can be removed under reduced pressure. The resulting crude product can be

purified by distillation or column chromatography to yield pure 7-(dimethylamino)heptan-1-ol.

Mandatory Visualizations
The following diagrams illustrate the logical relationships and workflows described in this guide.
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Synthesis of 7-(dimethylamino)heptan-1-ol
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Chemical Structure of 7-(dimethylamino)heptan-1-ol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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